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Compound of Interest

Compound Name: TCO-PEG12-TFP ester

Cat. No.: B12423686 Get Quote

CAS Number: 2353410-07-6

This in-depth technical guide provides researchers, scientists, and drug development

professionals with comprehensive information on TCO-PEG12-TFP ester. This

heterobifunctional linker is a valuable tool in the field of bioconjugation, enabling the precise

and efficient coupling of molecules for a wide range of applications, including the development

of antibody-drug conjugates (ADCs) and PROTACs (Proteolysis Targeting Chimeras).

Core Concepts and Applications
TCO-PEG12-TFP ester is a molecule designed for bioorthogonal chemistry, a class of

reactions that can occur in living systems without interfering with native biochemical processes.

It comprises three key components:

Trans-Cyclooctene (TCO): A strained alkene that serves as the bioorthogonal reactive group.

It rapidly and specifically reacts with a tetrazine partner via an inverse-electron-demand

Diels-Alder (iEDDA) cycloaddition, a type of "click chemistry" reaction. This TCO-tetrazine

ligation is known for its exceptionally fast kinetics, proceeding efficiently under mild,

physiological conditions without the need for a catalyst.[1][2][3][4]

Polyethylene Glycol (PEG)12 Spacer: A 12-unit polyethylene glycol linker. This hydrophilic

spacer enhances the water solubility of the molecule and the resulting conjugate, which is

crucial for biological applications.[5] It also provides a flexible chain that minimizes steric
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hindrance between the conjugated molecules, facilitating efficient reactions and maintaining

the biological activity of the labeled species.

Tetrafluorophenyl (TFP) Ester: An amine-reactive functional group. TFP esters are active

esters that react efficiently with primary amines (such as the side chain of lysine residues in

proteins) to form stable amide bonds. Compared to the more common N-hydroxysuccinimide

(NHS) esters, TFP esters exhibit greater stability towards hydrolysis in aqueous media,

allowing for more efficient and reproducible labeling of biomolecules.

The primary applications of TCO-PEG12-TFP ester leverage its bifunctional nature to link an

amine-containing molecule to a tetrazine-modified molecule. This makes it an ideal reagent for:

Antibody-Drug Conjugate (ADC) Synthesis: Linking a cytotoxic drug (modified with a

tetrazine) to an antibody (via its lysine residues) to create a targeted therapeutic.

PROTAC Development: Connecting a target protein-binding ligand to an E3 ligase-recruiting

ligand in the synthesis of PROTACs for targeted protein degradation.

Fluorescent Labeling and Imaging: Attaching fluorescent probes to proteins or other

biomolecules for visualization in biological systems.

Surface Modification: Immobilizing proteins or other molecules onto surfaces for various

bioassay and diagnostic applications.

Quantitative Data
The following tables summarize the key quantitative and qualitative properties of TCO-PEG12-
TFP ester and its associated reactions.

Table 1: Physicochemical Properties of TCO-PEG12-TFP Ester
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Property Value Source

CAS Number 2353410-07-6 N/A

Molecular Weight ~917.97 g/mol

Purity Typically ≥95% N/A

Appearance Varies (e.g., solid, oil) N/A

Solubility
Soluble in organic solvents

(e.g., DMSO, DMF)

Table 2: Reaction Parameters for TCO-PEG12-TFP Ester Conjugation

Parameter
TFP Ester-Amine
Reaction

TCO-Tetrazine
Ligation

Source

Reaction Type Acylation
Inverse-electron-

demand Diels-Alder

Reactive Groups
Primary amines (-

NH2)
Tetrazine

Optimal pH 7.5 - 8.5 6.0 - 9.0

Reaction Temperature
Room Temperature or

4°C

Room Temperature or

4°C

Reaction Time 1 - 2 hours 30 - 60 minutes

Kinetics (Rate

Constant)
N/A Up to 1 x 10^6 M⁻¹s⁻¹

Catalyst Required No No

Experimental Protocols
The following are generalized protocols for the two-step bioconjugation process using TCO-
PEG12-TFP ester. Note: These are starting points and optimization will be required for specific

applications.
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Protocol 1: Labeling of an Amine-Containing Molecule
(e.g., a Protein) with TCO-PEG12-TFP Ester
This protocol describes the first step of the conjugation, where the TCO moiety is introduced

onto a protein through the reaction of the TFP ester with primary amines.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1-10

mg/mL.

TCO-PEG12-TFP ester.

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Reaction buffer (e.g., 100 mM sodium carbonate, pH 8.5).

Spin desalting columns or other purification system (e.g., size-exclusion chromatography).

Procedure:

Protein Preparation: If the protein buffer contains primary amines (e.g., Tris), exchange it

with an amine-free buffer like PBS using a spin desalting column.

TCO-PEG12-TFP Ester Stock Solution: Immediately before use, dissolve the TCO-PEG12-
TFP ester in anhydrous DMSO or DMF to create a 10-20 mM stock solution.

Reaction Setup: a. Adjust the pH of the protein solution to 8.0-8.5 using the reaction buffer. b.

Add a 5-20 fold molar excess of the TCO-PEG12-TFP ester stock solution to the protein

solution. The optimal ratio should be determined empirically.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C with gentle mixing.

Purification: Remove the unreacted TCO-PEG12-TFP ester using a spin desalting column or

size-exclusion chromatography, exchanging the buffer to a suitable storage buffer (e.g., PBS,

pH 7.4).
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Characterization (Optional): The degree of labeling (DOL) can be determined by mass

spectrometry (e.g., MALDI-TOF or ESI-MS) by comparing the mass of the labeled and

unlabeled protein.

Protocol 2: TCO-Tetrazine Ligation
This protocol describes the second step, where the TCO-labeled molecule is conjugated to a

tetrazine-modified molecule.

Materials:

TCO-labeled molecule (from Protocol 1).

Tetrazine-modified molecule of interest.

Reaction buffer (e.g., PBS, pH 7.4).

Procedure:

Reaction Setup: Mix the TCO-labeled molecule and the tetrazine-modified molecule in the

reaction buffer. A 1:1 molar ratio is a good starting point, though a slight excess (1.1-1.5 fold)

of the tetrazine-containing molecule can be used to ensure complete reaction of the TCO-

labeled species.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature. The

reaction progress can be monitored by the disappearance of the characteristic pink/red color

of the tetrazine.

Purification (Optional): If necessary, the final conjugate can be purified from any unreacted

starting materials using standard chromatography techniques (e.g., size-exclusion

chromatography, affinity chromatography).

Storage: Store the final conjugate under appropriate conditions, typically at 4°C or frozen at

-20°C or -80°C.

Visualizations
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The following diagrams illustrate the key chemical transformations and a typical experimental

workflow involving TCO-PEG12-TFP ester.

Step 1: Amine Labeling

Step 2: TCO-Tetrazine Ligation

Protein-NH2
(e.g., Antibody)

+

TCO-PEG12-TFP Ester

TCO-PEG12-Protein

+

pH 7.5-8.5

Tetrazine-Molecule
(e.g., Drug, Fluorophore)

Protein-PEG12-Molecule

Bioorthogonal 'Click' Reaction
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Caption: General workflow for a two-step bioconjugation using TCO-PEG12-TFP ester.
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TFP Ester Reaction with Primary Amine TCO-Tetrazine Ligation (iEDDA)
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Caption: Chemical reaction mechanisms for TCO-PEG12-TFP ester conjugation.

Safety and Handling
This product is for research use only and is not intended for human or veterinary use. It is

important to handle this chemical in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. TFP esters

can be moisture-sensitive, so it is recommended to store the compound under desiccated

conditions.

Conclusion
TCO-PEG12-TFP ester is a powerful and versatile heterobifunctional linker that facilitates the

efficient and specific conjugation of biomolecules. Its combination of a stable, amine-reactive

TFP ester and a highly reactive TCO group for bioorthogonal click chemistry makes it an

invaluable tool for researchers in drug development, diagnostics, and fundamental biological

research. The inclusion of a hydrophilic PEG12 spacer further enhances its utility in aqueous

biological systems. By understanding the principles and protocols outlined in this guide,
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researchers can effectively leverage TCO-PEG12-TFP ester to advance their scientific

objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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